molecular formula C12H17N3O2 B8276109 2-Cyclopentyl-6-methoxy-isonicotinic acid hydrazide

2-Cyclopentyl-6-methoxy-isonicotinic acid hydrazide

Cat. No.: B8276109
M. Wt: 235.28 g/mol
InChI Key: KZBPQCKGBOFYCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopentyl-6-methoxy-isonicotinic acid hydrazide is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17N3O2

Molecular Weight

235.28 g/mol

IUPAC Name

2-cyclopentyl-6-methoxypyridine-4-carbohydrazide

InChI

InChI=1S/C12H17N3O2/c1-17-11-7-9(12(16)15-13)6-10(14-11)8-4-2-3-5-8/h6-8H,2-5,13H2,1H3,(H,15,16)

InChI Key

KZBPQCKGBOFYCN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=N1)C2CCCC2)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pd/C (500 mg, 10% Pd) is added to a solution of N′-(2-cyclopentyl-6-methoxy-pyridine-4-carbonyl)-hydrazinecarboxylic acid benzyl ester (2.74 g, 7.42 mmol) in THF (50 mL) and methanol (50 mL). The mixture is stirred at rt under 1 bar of H2 for 25 h. The catalyst is removed by filtration and the filtrate is concentrated and dried under HV to give the title compound (1.58 g) as an off-white solid; LC-MS**: tR=0.51 min, [M+1]+=236.20; 1H NMR (D6-DMSO): δ 1.60-1.82 (m, 6H), 1.94-2.03 (m, 2H), 3.08-3.19 (m, 1H), 3.86 (s, 3H), 4.56 (s br, 2H), 6.93 (d, J=1.0 Hz, 1H), 7.20 (d, J=1.0 Hz, 1H), 9.94 (s, 1H).
Name
N′-(2-cyclopentyl-6-methoxy-pyridine-4-carbonyl)-hydrazinecarboxylic acid benzyl ester
Quantity
2.74 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mg
Type
catalyst
Reaction Step One

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